![molecular formula C21H24N4OS B305615 N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B305615.png)
N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has gained attention in the scientific research community due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it has been suggested that it may exert its anti-inflammatory and analgesic effects through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. It has also been proposed that it may inhibit the growth of cancer cells through the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
In vitro studies have shown that this compound can inhibit the activity of COX-2 and LOX enzymes, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to induce apoptosis and cell cycle arrest in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its potential as a therapeutic agent for various diseases. However, its limitations include its low solubility in water, which may affect its bioavailability and limit its use in certain applications.
Future Directions
There are several potential future directions for research on N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. These include:
1. Further investigation of its anti-inflammatory and analgesic effects in vivo
2. Studies on its potential as a treatment for Alzheimer's disease
3. Exploration of its mechanism of action in cancer cells
4. Development of more efficient synthesis methods to improve its bioavailability and solubility.
Conclusion
This compound has shown potential as a therapeutic agent for various diseases. Its anti-inflammatory and analgesic effects, as well as its ability to inhibit the growth of cancer cells, make it an interesting compound for further research. However, its limitations, such as its low solubility in water, must be addressed in order to fully explore its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol with benzyl bromide and acetic anhydride. The reaction is carried out in the presence of a base such as potassium carbonate, and the product is purified through recrystallization.
Scientific Research Applications
N-benzyl-2-{[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential as an anti-inflammatory and analgesic agent. It has also been investigated for its ability to inhibit the growth of cancer cells and as a potential treatment for Alzheimer's disease.
properties
Molecular Formula |
C21H24N4OS |
---|---|
Molecular Weight |
380.5 g/mol |
IUPAC Name |
N-benzyl-2-[[4-ethyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C21H24N4OS/c1-2-25-19(14-13-17-9-5-3-6-10-17)23-24-21(25)27-16-20(26)22-15-18-11-7-4-8-12-18/h3-12H,2,13-16H2,1H3,(H,22,26) |
InChI Key |
HUYRKNJLIKMIPA-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NCC2=CC=CC=C2)CCC3=CC=CC=C3 |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NCC2=CC=CC=C2)CCC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.